IRAK4-IN-1
IRAK4-IN-1
IRAK4-IN-1 is an interleukin-1 receptor associated kinase 4 (IRAK4) inhibitor with an IC50 of 7 nM.
Brand Name:
Vulcanchem
CAS No.:
1820787-94-7
VCID:
VC0006744
InChI:
InChI=1S/C19H23N5O/c20-12-14-1-6-18-17(11-14)19(22-13-21-18)23-15-2-4-16(5-3-15)24-7-9-25-10-8-24/h1,6,11,13,15-16H,2-5,7-10H2,(H,21,22,23)
SMILES:
C1CC(CCC1NC2=NC=NC3=C2C=C(C=C3)C#N)N4CCOCC4
Molecular Formula:
C₁₉H₂₃N₅O
Molecular Weight:
337.42
IRAK4-IN-1
CAS No.: 1820787-94-7
Inhibitors
VCID: VC0006744
Molecular Formula: C₁₉H₂₃N₅O
Molecular Weight: 337.42
| CAS No. | 1820787-94-7 |
|---|---|
| Product Name | IRAK4-IN-1 |
| Molecular Formula | C₁₉H₂₃N₅O |
| Molecular Weight | 337.42 |
| IUPAC Name | 4-[(4-morpholin-4-ylcyclohexyl)amino]quinazoline-6-carbonitrile |
| Standard InChI | InChI=1S/C19H23N5O/c20-12-14-1-6-18-17(11-14)19(22-13-21-18)23-15-2-4-16(5-3-15)24-7-9-25-10-8-24/h1,6,11,13,15-16H,2-5,7-10H2,(H,21,22,23) |
| Standard InChIKey | HVQXFGHHSFTACS-UHFFFAOYSA-N |
| SMILES | C1CC(CCC1NC2=NC=NC3=C2C=C(C=C3)C#N)N4CCOCC4 |
| Description | IRAK4-IN-1 is an interleukin-1 receptor associated kinase 4 (IRAK4) inhibitor with an IC50 of 7 nM. |
| Reference | [1]. Smith GF, et al. Identification of quinazoline based inhibitors of IRAK4 for the treatment of inflammation. Bioorg Med Chem Lett. 2017 Jun 15;27(12):2721-2726. |
| Last Modified | Aug 20 2021 |
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